1-[2-(2-methoxyphenoxy)ethyl]-2-[(thiophen-2-yl)methyl]-1H-1,3-benzodiazole

• IUPAC Name: 1-[2-(2-methoxyphenoxy)ethyl]-2-(thiophen-2-ylmethyl)benzimidazole
• InChI: InChI=1S/C21H20N2O2S/c1-24-19-10-4-5-11-20(19)25-13-12-23-18-9-3-2-8-17(18)22-21(23)15-16-7-6-14-26-16/h2-11,14H,12-13,15H2,1H3
• InChI Key: DRCMDGHMPIRXNC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCN2C3=CC=CC=C3N=C2CC4=CC=CS4
• Molecular Formula: C21H20N2O2S
• Molecular Weight: 364.5 g/mol

Description

1-(2-(2-Methoxyphenoxy)ethyl)-2-[(thiophen-2-yl)methyl]-1H-1,3-benzodiazole, referred to as “2-MTPT”, is a synthetic compound that has been studied for its potential applications in scientific research and laboratory experiments. This molecule has a unique structure that makes it a valuable tool for chemists, biologists, and other scientists.

Scientific Research Applications

2-MTPT has been studied for its potential applications in scientific research. It has been used as a fluorescent probe for the detection of hydrogen peroxide, as a fluorescent molecule for the detection of metal ions, and as a fluorescent molecule for the detection of proteins. In addition, 2-MTPT has been used as a reagent for the synthesis of a variety of compounds, including drugs, dyes, and other organic molecules.

Mechanism of Action

2-MTPT is a fluorescent molecule that is activated by the presence of hydrogen peroxide and metal ions. When hydrogen peroxide or metal ions are present, the 2-MTPT molecule absorbs energy from ultraviolet light and emits a fluorescent signal. This signal can be detected and used to measure the concentration of hydrogen peroxide or metal ions in a sample.
Biochemical and Physiological Effects
2-MTPT is not known to have any direct biochemical or physiological effects on humans or other organisms. However, it has been studied for its potential applications in biomedical research, such as the detection of proteins or other molecules in biological samples.

Advantages and Limitations for Lab Experiments

2-MTPT has several advantages as a reagent for laboratory experiments. It is relatively easy to synthesize, and can be produced in high yields. In addition, its unique structure makes it a valuable tool for chemists and biologists. However, it is important to note that 2-MTPT is not suitable for use in all laboratory experiments, as it is not soluble in all solvents and may not be compatible with certain compounds.

Future Directions

The potential future directions for research on 2-MTPT include the development of new synthesis methods, the exploration of new applications for the molecule, and the development of new fluorescent probes for the detection of other molecules. In addition, further research could be conducted on the biochemical and physiological effects of 2-MTPT, as well as on its potential applications in drug discovery and other biomedical research.

Synthesis Methods

2-MTPT can be synthesized using a variety of methods, including microwave-assisted synthesis, high-temperature synthesis, and low-temperature synthesis. The most common method for synthesizing 2-MTPT is microwave-assisted synthesis, which involves heating the reactants in the presence of a microwave field. This method is relatively fast and efficient, and can produce high yields of the desired product. In addition, microwave-assisted synthesis can be used to synthesize 2-MTPT in a variety of solvents, including water, methanol, and ethanol.